Cas no 112895-77-9 (sodium 4-hydroxy-3-methylbutanoate)

• Product Name: sodium 4-hydroxy-3-methylbutanoate
• CAS No: 112895-77-9
• MF: C₅H₉NaO₃
• MW: 140.112932920456
• CID: 6120159
• PubChem ID: 23695188
• Update Time: 2024-01-16

sodium 4-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• sodium 4-hydroxy-3-methylbutanoate
• EN300-1708859
• 112895-77-9
• SCHEMBL14698415

• Inchi： 1S/C5H10O3.Na/c1-4(3-6)2-5(7)8;/h4,6H,2-3H2,1H3,(H,7,8);/q;+1/p-1
• InChI Key： FOJNUIYVJMPLMU-UHFFFAOYSA-M
• SMILES： [Na+].OCC(C)CC(=O)[O-]

Computed Properties

• Exact Mass: 140.04493843g/mol
• Monoisotopic Mass: 140.04493843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 84.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Short-chain hydroxy acids and derivatives